Cas no 2161329-08-2 (3-2-(methoxymethyl)-1,3-thiazol-4-ylpropan-1-ol)

• Product Name: 3-2-(methoxymethyl)-1,3-thiazol-4-ylpropan-1-ol
• CAS No: 2161329-08-2
• MF: C₈H₁₃NO₂S
• MW: 187.25932097435
• CID: 6425419
• PubChem ID: 165605315
• Update Time: 2025-06-08

3-2-(methoxymethyl)-1,3-thiazol-4-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-2-(methoxymethyl)-1,3-thiazol-4-ylpropan-1-ol
• EN300-1634958
• 3-[2-(methoxymethyl)-1,3-thiazol-4-yl]propan-1-ol
• 2161329-08-2

• Inchi： 1S/C8H13NO2S/c1-11-5-8-9-7(6-12-8)3-2-4-10/h6,10H,2-5H2,1H3
• InChI Key： CIJSXYSMBCEVGR-UHFFFAOYSA-N
• SMILES： S1C=C(CCCO)N=C1COC

Computed Properties

• Exact Mass: 187.06669983g/mol
• Monoisotopic Mass: 187.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.6Ų

Additional information on 3-2-(methoxymethyl)-1,3-thiazol-4-ylpropan-1-ol

Recent Advances in the Study of 3-2-(methoxymethyl)-1,3-thiazol-4-ylpropan-1-ol (CAS: 2161329-08-2)

The compound 3-2-(methoxymethyl)-1,3-thiazol-4-ylpropan-1-ol (CAS: 2161329-08-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole derivative exhibits unique structural and pharmacological properties, making it a promising candidate for therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential applications in drug development.

One of the key breakthroughs in the study of this compound is its role as an intermediate in the synthesis of novel bioactive molecules. Researchers have successfully optimized its synthetic pathway, achieving higher yields and purity, which is crucial for scaling up production for preclinical and clinical studies. The compound's structural features, including the thiazole ring and methoxymethyl group, contribute to its stability and bioavailability, making it an attractive scaffold for further modifications.

In terms of pharmacological activity, preliminary studies suggest that 3-2-(methoxymethyl)-1,3-thiazol-4-ylpropan-1-ol exhibits potent anti-inflammatory and antimicrobial properties. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). Additionally, its antimicrobial activity against a range of Gram-positive and Gram-negative bacteria has been documented, highlighting its potential as a broad-spectrum antibiotic.

Further investigations into the compound's mechanism of action have revealed its interaction with specific cellular targets, including protein kinases and ion channels. Molecular docking studies have provided insights into its binding affinity and selectivity, which could pave the way for the development of targeted therapies. These findings are particularly relevant for the treatment of diseases such as cancer, where dysregulation of kinase activity is a common feature.

Despite these promising results, challenges remain in the development of 3-2-(methoxymethyl)-1,3-thiazol-4-ylpropan-1-ol as a therapeutic agent. Issues such as metabolic stability, toxicity, and formulation need to be addressed through comprehensive preclinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, the recent advancements in the study of 3-2-(methoxymethyl)-1,3-thiazol-4-ylpropan-1-ol (CAS: 2161329-08-2) underscore its potential as a versatile scaffold for drug discovery. Its unique pharmacological profile and synthetic accessibility make it a valuable asset in the development of novel therapeutics. Future research should focus on optimizing its properties and exploring its applications in various disease models.